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For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dimethylpiperidine (CAS No. 35794-11-7), also known as 3,5-Lupetidine, is a versatile
heterocyclic amine that serves as a crucial building block in the synthesis of a wide range of
chemical entities. Its unique structural features, including the presence of a chiral center and a
secondary amine, make it a valuable intermediate in the development of pharmaceuticals,
agrochemicals, and specialty materials.[1][2] This technical guide provides an in-depth
overview of the commercial availability of 3,5-Dimethylpiperidine, details on its primary
suppliers, and technical information relevant to its procurement and application in a research
and development setting.

Physicochemical Properties

3,5-Dimethylpiperidine is a flammable, colorless to light yellow liquid with a characteristic
amine odor.[3][4] It is commercially available primarily as a mixture of its cis and trans isomers.
[2] The properties of these isomers can influence reaction outcomes, making the isomeric ratio
a critical parameter for consideration in synthetic applications.[5]

Commercial Suppliers and Product Specifications

A variety of chemical suppliers offer 3,5-Dimethylpiperidine, typically as a mixture of isomers
and with a purity of 98% or higher. The following table summarizes the offerings from several
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prominent suppliers. It is important to note that while many suppliers list the product as a

cis/trans mixture, the specific ratio is not always detailed on product pages but may be

available on the Certificate of Analysis (CoA). A commonly cited commercial isomeric ratio is

approximately 4:1 (cis:trans).[6]

. . Isomeric
Supplier Product Name  Purity . CAS Number
Composition
3,5-
Sigma-Aldrich Dimethylpiperidin Mixture of cis
. . >99% 35794-11-7
(Merck) e, mixture of cis and trans
and trans
3,5-
) Dimethylpiperidin Mixture of cis
TCIl America ] >98.0% (GC) 35794-11-7
e (cis- and trans- and trans
mixture)
3,5-
Dimethylpiperidin Mixture of cis
Chem-Impex ] > 99% (GC) 35794-11-7
e (cis- and trans- and trans
mixture)
3,5- . .
] o Mixture of cis
Tocopharm Dimethylpiperidin ~ >99% 35794-11-7
and trans
e
TUODA 3,5-
INDUSTRY Dimethylpiperidin ~ =99.0% (GC) Not Specified 35794-11-7
LIMITED e
3,5-
Santa Cruz Dimethylpiperidin - Mixture of cis
) ) ) Not Specified 35794-11-7
Biotechnology e, mixture of cis and trans
and trans
3,5-
Fengchen Group ) L N B
Co. Ltd Dimethylpiperidin ~ Not Specified Not Specified 35794-11-7
0.,
e BP EP USP
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Note: Purity and isomeric composition are subject to batch-to-batch variability. Researchers
should always consult the supplier's Certificate of Analysis for the most accurate information.

Procurement Workflow for Research Chemicals

The acquisition of specialized chemicals like 3,5-Dimethylpiperidine for research and
development follows a structured procurement process. This workflow ensures that the correct
compound, quality, and quantity are obtained in a timely and compliant manner.
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Caption: Procurement workflow for acquiring 3,5-Dimethylpiperidine.
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Key Applications and Experimental Protocols

3,5-Dimethylpiperidine is a key intermediate in the synthesis of the macrolide antibiotic
Tilmicosin.[1][7] Tilmicosin is used in veterinary medicine to treat respiratory diseases.[8] The
synthesis involves the reductive amination of the C-20 aldehyde group of desmycosin with 3,5-
dimethylpiperidine.[1]

Example Experimental Protocol: Synthesis of Tilmicosin
via Reductive Amination

This protocol is adapted from the general procedures described in the literature for the
synthesis of Tilmicosin and related derivatives.[1]

Objective: To synthesize 20-deoxo-20-(3,5-dimethylpiperidin-1-yl)desmycosin (Tilmicosin) from
desmycosin.

Materials:

Desmycosin

o 3,5-Dimethylpiperidine (cis/trans mixture)

e Sodium cyanoborohydride (NaBHsCN) or Formic Acid (HCOOH)
¢ Methanol (MeOH) or other suitable solvent

» Glacial acetic acid (optional, to adjust pH)

e Dichloromethane (for extraction)

e Saturated sodium bicarbonate solution (for workup)

e Brine (for workup)

e Anhydrous sodium sulfate (for drying)

« Silica gel for column chromatography
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e Solvents for chromatography (e.g., dichloromethane/methanol gradient)
Procedure:

Dissolution: In a round-bottom flask, dissolve desmycosin (1 equivalent) in methanol.

Addition of Amine: To the stirred solution, add 3,5-dimethylpiperidine (a slight excess, e.g.,

1.2-1.5 equivalents).

pH Adjustment (if using NaBH3CN): If necessary, adjust the pH of the mixture to
approximately 6 by the dropwise addition of glacial acetic acid.

Addition of Reducing Agent:

o Method A (Sodium Cyanoborohydride): Add sodium cyanoborohydride (a slight excess,
e.g., 1.5 equivalents) portion-wise to the reaction mixture.

o Method B (Formic Acid): Add formic acid (a slight excess) to the reaction mixture. This
serves as both the acid catalyst and the reducing agent.

e Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of
the reaction by Thin Layer Chromatography (TLC) until the starting material (desmycosin) is
consumed.

o Workup:
o Quench the reaction by adding water.
o Concentrate the mixture under reduced pressure to remove the methanol.

o Partition the residue between dichloromethane and a saturated aqueous solution of
sodium bicarbonate.

o Separate the organic layer. Extract the aqueous layer two more times with
dichloromethane.

o Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b146706?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Purification:

o Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

o Purify the crude product by silica gel column chromatography, eluting with a suitable
solvent system (e.g., a gradient of methanol in dichloromethane) to yield pure Tilmicosin.

o Characterization: Confirm the identity and purity of the final product using analytical
techniques such as NMR spectroscopy and Mass Spectrometry.

Conclusion

3,5-Dimethylpiperidine is a readily available chemical intermediate from a multitude of
suppliers, making it an accessible building block for researchers in drug discovery and
chemical synthesis. Its utility is highlighted by its role in the production of the veterinary
antibiotic Tilmicosin. When procuring this reagent, it is essential for researchers to consider not
only the purity but also the isomeric composition, as this can have a significant impact on the
stereochemical outcome of subsequent reactions. By following a systematic procurement
process and utilizing established synthetic protocols, scientists can effectively incorporate 3,5-
dimethylpiperidine into their research and development programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.tuodaindus.com/exploring-the-role-of-35-dimethylpiperidine-in-modern-organic-synthesis/
https://patents.google.com/patent/KR20170120651A/en
https://patents.google.com/patent/KR20170120651A/en
https://www.tocopharm.com/products/Intermediates/35794-11-7.php
https://sitem.herts.ac.uk/aeru/vsdb/Reports/1856.htm
https://www.benchchem.com/product/b146706#commercial-availability-and-suppliers-of-3-5-dimethylpiperidine
https://www.benchchem.com/product/b146706#commercial-availability-and-suppliers-of-3-5-dimethylpiperidine
https://www.benchchem.com/product/b146706#commercial-availability-and-suppliers-of-3-5-dimethylpiperidine
https://www.benchchem.com/product/b146706#commercial-availability-and-suppliers-of-3-5-dimethylpiperidine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146706?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

